Cas no 807630-42-8 (Maoecrystal V)

• Product Name: Maoecrystal V
• CAS No: 807630-42-8
• MF: C₁₉H₂₂O₅
• MW: 330.374986171722
• CID: 6774996
• PubChem ID: 21575535
• Update Time: 2024-03-06

Maoecrystal V Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4aR,5aR,9aR,9bR)-2,6,6-Trimethyl-3,4-dihydro-5ah-3,9b-ethano-4a,9a-(methanooxymethano)dibenzo(b,d)furan-1,9,14(2H,6H)-trione
• F7OON8600Z
• UNII-F7OON8600Z
• (1R,3R,8R,9R,11R,12R)-4,4,11-trimethyl-2,15-dioxapentacyclo[6.5.3.29,12.01,9.03,8]octadec-5-ene-7,10,14-trione
• 807630-42-8
• 9H-3,9b-Ethano-4a,9a-(methanoxymethano)dibenzofuran-1,9,14(2H)-trione, 3,4,5a,6-tetrahydro-2,6,6-trimethyl-, (2R,3R,4aR,5aR,9aR,9bR)-
• Maoecrystal V [MI]
• (-)-Maoecrystal V
• Maoecrystal V

• Inchi： 1S/C19H22O5/c1-10-11-4-7-18(13(10)21)17-9-23-15(22)19(18,8-11)24-14(17)16(2,3)6-5-12(17)20/h5-6,10-11,14H,4,7-9H2,1-3H3
• InChI Key： PZODOIYGQLBHLJ-UHFFFAOYSA-N
• SMILES： CC1C(=O)C23C45C(C=CC(C4OC2(C(=O)OC5)CC1CC3)(C)C)=O

Computed Properties

• Exact Mass: 330.14672380g/mol
• Monoisotopic Mass: 330.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,4-dioxepanes